molecular formula C15H19NO2 B8362868 4-(3-Morpholin-4-ylmethyl-phenyl)-but-3-yn-1-ol

4-(3-Morpholin-4-ylmethyl-phenyl)-but-3-yn-1-ol

Cat. No.: B8362868
M. Wt: 245.32 g/mol
InChI Key: YVMPLACIHIDLAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3-Morpholin-4-ylmethyl-phenyl)-but-3-yn-1-ol is a useful research compound. Its molecular formula is C15H19NO2 and its molecular weight is 245.32 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H19NO2

Molecular Weight

245.32 g/mol

IUPAC Name

4-[3-(morpholin-4-ylmethyl)phenyl]but-3-yn-1-ol

InChI

InChI=1S/C15H19NO2/c17-9-2-1-4-14-5-3-6-15(12-14)13-16-7-10-18-11-8-16/h3,5-6,12,17H,2,7-11,13H2

InChI Key

YVMPLACIHIDLAX-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1CC2=CC(=CC=C2)C#CCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 1-L, 3-necked round-bottom flask was equipped with a mechanical stirrer, a rubber septum with a nitrogen inlet and a stopper. The flask was charged with the product of Example 5 (14.6 g) and dichloromethane (250 mL). Morpholine (8.85 mL) was added, and then to this well-stirred reaction mixture was added sodium triacetoxyborohydride (32 g) in 4 equal portions. After the addition, the reaction mixture was stirred at room temperature overnight. Aqueous NaOH (10% w/v, 75 mL) was added, and the reaction mixture was transferred to a 1-L separatory funnel, to which water(100 mL) was then added. After separation of the layers, the aqueous phase was extracted once with dichloromethane (100 mL). The combined organic extracts were washed with brine (30 mL), dried over MgSO4, and filtered. The solvents were removed from the filtrate under reduced pressure to yield the product as yellow oil. The crude product was purified by filtration through a pad of silica gel (ethyl acetate/hexanes; 7:3) to obtain the title compound as a pale yellow oil (13.7 g).
[Compound]
Name
1-L
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
product
Quantity
14.6 g
Type
reactant
Reaction Step Two
Quantity
250 mL
Type
solvent
Reaction Step Two
Quantity
8.85 mL
Type
reactant
Reaction Step Three
Quantity
32 g
Type
reactant
Reaction Step Four
Name
Quantity
75 mL
Type
reactant
Reaction Step Five
Name
Quantity
100 mL
Type
solvent
Reaction Step Six

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